Cas no 54390-95-3 (Isothiazole, 5-iodo-3-methyl-4-nitro-)

• Product Name: Isothiazole, 5-iodo-3-methyl-4-nitro-
• CAS No: 54390-95-3
• MF: C₄H₃IN₂O₂S
• MW: 270.048291444778
• CID: 1590691
• Update Time: 2024-09-11

Isothiazole, 5-iodo-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-iodo-3-methyl-4-nitro-

• Inchi： 1S/C4H3IN2O2S/c1-2-3(7(8)9)4(5)10-6-2/h1H3
• InChI Key： JPVGEJKRLHGPNQ-UHFFFAOYSA-N
• SMILES： S1C(I)=C([N+]([O-])=O)C(C)=N1

Computed Properties

• Exact Mass: 269.89559

Experimental Properties

• Density: 2?+-.0.06 g/cm3(Predicted)
• Boiling Point: 203.6±40.0 °C(Predicted)
• PSA: 56.03
• pka: -0.79±0.30(Predicted)